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Compound of Interest

Compound Name: 2,5-Dimethylanisole

Cat. No.: B158103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethylanisole (CAS No.
1706-11-2), a versatile aromatic ether. It covers its chemical and physical properties, detailed
spectroscopic data, a standard synthesis protocol, key applications, and essential safety
information. The information is presented to support research and development activities in the
chemical and pharmaceutical sciences.

Chemical and Physical Properties

2,5-Dimethylanisole, also known as 2-Methoxy-p-xylene, is a colorless to slightly yellowish
liquid at room temperature.[1][2] It is soluble in organic solvents like alcohols and ethers but is
nearly insoluble in water.[3] Key quantitative data are summarized in the table below.
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Property Value Source(s)
CAS Number 1706-11-2 [4][5]
Molecular Formula CoH120 [3B1141[5]
Molecular Weight 136.19 g/mol [41[5]
2-methoxy-1,4-
IUPAC Name _ [5]
dimethylbenzene
2-Methoxy-p-xylene, Benzene,
Synonyms ) [4]15]
2-methoxy-1,4-dimethyl-
Clear colorless to slightly
Appearance o [1][2]
yellowish liquid
Boiling Point 190 °C [2]
Melting Point ~-20°C [3]
Density 0.965 g/mL at 25 °C [2]

Refractive Index (n20/D)

1.514

[2]

Flash Point

66 °C /150.8 °F

[6]

Purity

=298% or 99%

[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,5-
Dimethylanisole. The following table summarizes its key spectral features.
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Spectroscopic Data

Details

Source(s)

1H NMR (CDCls)

o ppm: 2.2 (3H, s, CH3), 2.34
(3H, s, CHs), 3.82 (3H, s,
OCHs), 6.65 (1H, s, Ar-H), 6.7
(1H, d, J = 7.2Hz, Ar-H), 7.03
(1H, d, J = 7.2Hz, Ar-H)

[1]

Mass Spectrometry

Molecular lon (m/z): 136.

Parent peaks at m/z 121, etc.

[5]

Infrared (IR) Spectrum

Available as Neat, ATR-IR, and
Vapor Phase spectra from

various databases.

[5117]

13C NMR

Data available from studies
investigating spin-rotational

relaxation.

UV-Vis Spectra

Data available in spectral

databases.

[5]

Synthesis of 2,5-Dimethylanisole

The most common laboratory synthesis of 2,5-Dimethylanisole involves the methylation of

2,5-Dimethylphenol using a methylating agent such as dimethyl sulfate.[1]

Experimental Protocol: Synthesis via Williamson Ether

Synthesis

This protocol details the synthesis of 2,5-Dimethylanisole from 2,5-Dimethylphenol and

dimethyl sulfate.[1]

Materials:

e 2,5-Dimethylphenol (50 g, 410 mmol)

e Potassium carbonate (68 g, 490 mmol)
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Dimethyl sulfate (62.04 g total, 492 mmol total)

Acetone (600 mL)

20% Sodium hydroxide solution

Water

Anhydrous sodium sulfate
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 2,5-dimethylphenol (50 g, 410 mmol)
and potassium carbonate (68 g, 490 mmol) in acetone (600 mL) at room temperature.

o Addition of Methylating Agent: Add dimethyl sulfate (31.02 g, 246 mmol) to the mixture.
o Reflux: Heat the reaction mixture to reflux and maintain for 9 hours.

» Monitoring and Second Addition: Monitor the reaction progress using Thin Layer
Chromatography (TLC). If starting material is still present, add a second portion of dimethyl
sulfate (31.02 g, 246 mmol) and continue to reflux for another 9 hours.

e Work-up: Upon completion, cool the reaction mixture and filter to remove solids. Remove the
acetone from the filtrate using a rotary evaporator.

 Purification: Stir the resulting oil with a 20% sodium hydroxide solution (100 mL) for 10
minutes to remove any unreacted phenol.

e Washing: Separate the organic layer and wash it with water (2 x 500 mL) until the aqueous
layer is neutral.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and
concentrate it in vacuum to yield the final product.

* Yield: This procedure reportedly yields 45.5 g of 2-methoxy-1,4-dimethylbenzene (81%
yield).[1]
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Synthesis Workflow for 2,5-Dimethylanisole
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Synthesis Workflow for 2,5-Dimethylanisole
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Applications in Research and Development

2,5-Dimethylanisole serves as a valuable compound in several areas of chemical research
and industry.

» Photoexcited Donor: It is recognized as a photoexcited donor.[4] In photochemical studies, it
can absorb light energy and transfer it to an acceptor molecule, like 2-nitrofluorene,
facilitating the study of non-radiative energy transitions.[1]

o Organic Synthesis Intermediate: The compound is a common intermediate in organic
synthesis, used to build more complex molecules.[3]

e Fragrance Component: It is used as an ingredient in fragrances to impart specific scents.[3]

o Pharmaceutical and Agrochemical Research: As a substituted anisole, it can serve as a
building block for the synthesis of potential drug candidates and agrochemicals.[3]

 NMR Studies: It has been used as a model compound to investigate the temperature
dependence of the spin-rotational relaxation rate of methyl Carbon-13 in NMR studies.[1]
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Role as a Photoexcited Donor
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Role as a Photoexcited Donor

Safety and Handling

2,5-Dimethylanisole is classified as a combustible liquid and can cause irritation.[5][6] Proper
safety precautions must be followed during handling and storage.
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Hazard Class

GHS Pictogram(s)

Hazard
Statement(s)

Precautionary
Statement(s)

Acute Toxicity, Oral
(Category 4)

Danger

H302: Harmful if

swallowed

P264: Wash skin
thoroughly after
handling.

Skin Irritation

(Category 2)

Danger

H315: Causes skin

irritation

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.

Serious Eye Damage

(Category 1)

Danger

H318: Causes serious

eye damage

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

STOT SE (Category
3)

Danger

H335: May cause

respiratory irritation

P271: Use only
outdoors or in a well-

ventilated area.

Source: Aggregated GHS information from ECHA C&L Inventory notifications.[5]

Storage and Handling Recommendations:

Avoid contact with skin and eyes and inhalation of vapor.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Use personal protective equipment (PPE) such as gloves, safety glasses, and lab coats.[6]
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 In case of fire, use water spray, carbon dioxide (CO3), dry chemical, or alcohol-resistant
foam.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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